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Compound of Interest

Compound Name: Verrucofortine

Cat. No.: B1682208

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verrucofortine is a fungal metabolite produced by several species of Penicillium.[1][2] As a
diketopiperazine alkaloid derived from tryptophan and leucine, its biological activities and
potential pharmacological effects are of interest to the scientific community.[2] Accurate and
precise quantification of verrucofortine is crucial for research and development, requiring the
use of a well-characterized analytical standard.

These application notes provide detailed protocols for the preparation, handling, and analysis
of verrucofortine standards for analytical chemistry applications, including High-Performance
Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem
mass spectrometry (LC-MS/MS).

Physicochemical Properties of Verrucofortine

A thorough understanding of the physicochemical properties of verrucofortine is essential for
its proper handling and use as an analytical standard.
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Property Value Source
Chemical Formula C24H31N303 [1103114]
Molecular Weight 409.53 g/mol [31[5]
Appearance Pale yellow residue or oil [11[3]
Purity >98% [1][4]

Soluble in Dimethyl sulfoxide
Solubility (DMSO), Dimethylformamide [11[3]114]
(DMF), Ethanol, and Methanol.

Safety and Handling Precautions

Verrucofortine is a bioactive fungal metabolite and should be handled with care. While acute
toxicity studies in mice showed no apparent toxic effects at high doses, it is recommended to
treat all fungal metabolites with caution.[2][6]

Personal Protective Equipment (PPE):

o Wear protective gloves, a laboratory coat, and safety glasses.[7][8]
Handling:

e Avoid contact with skin, eyes, and clothing.[7]

» Avoid inhalation of vapor or mist.[7]

o Handle in a well-ventilated area, preferably in a chemical fume hood.[7][8]
First Aid Measures:

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[7]

« In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.[7]
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 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[7]

« If swallowed: Call a physician or Poison Control Center immediately. Do not induce vomiting.

[7]

Preparation of Verrucofortine Standard Solutions

Accurate preparation of standard solutions is fundamental for reliable quantification.

Materials and Equipment

o Verrucofortine analytical standard (=98% purity)

Analytical balance

Volumetric flasks (Class A)

Micropipettes

Solvent: HPLC-grade Dimethyl sulfoxide (DMSO) or Methanol

Protocol for Preparation of a 1 mg/mL Primary Stock
Solution

o Accurately weigh approximately 1 mg of the verrucofortine standard using an analytical
balance.

o Quantitatively transfer the weighed verrucofortine to a 1 mL Class A volumetric flask.
e Add a small amount of the chosen solvent (DMSO or Methanol) to dissolve the solid.
e Once dissolved, fill the volumetric flask to the mark with the solvent.

o Cap the flask and invert it several times to ensure homogeneity.

o Label the flask clearly with the compound name, concentration, solvent, and preparation
date.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sigmaaldrich.com/US/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/mammalian-cell-culture/testing-for-bacteria
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/mammalian-cell-culture/testing-for-bacteria
https://www.benchchem.com/product/b1682208?utm_src=pdf-body
https://www.benchchem.com/product/b1682208?utm_src=pdf-body
https://www.benchchem.com/product/b1682208?utm_src=pdf-body
https://www.benchchem.com/product/b1682208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of Working Standard Solutions

Prepare a series of working standard solutions by serial dilution of the primary stock solution
with the mobile phase to be used in the analytical method. These working standards should
bracket the expected concentration range of the samples.

Storage and Stability

Proper storage is critical to maintain the integrity of the verrucofortine standard.

Condition Duration Recommendation

Store at -20°C in a dry, dark

Long-term Months to years
place.[1][3][4]
Short-term Days to weeks Store at 0-4°C.[3]
) Store stock solutions at -20°C.
Stock Solutions Months

[3]

Note: Verrucofortine is shipped under ambient temperature as a hon-hazardous chemical and
is stable for a few weeks during ordinary shipping.[3]

Analytical Methodologies

The following are proposed starting methods for the quantification of verrucofortine. These
methods are based on common practices for the analysis of similar fungal metabolites and
should be validated for their intended use.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)

This method is suitable for routine analysis and quantification of verrucofortine in relatively
clean sample matrices.

Instrumentation:

e HPLC system with a UV detector
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» Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 pum)

Chromatographic Conditions:

Parameter Recommended Condition
_ A: Water with 0.1% Formic AcidB: Acetonitrile
Mobile Phase ) ) )
with 0.1% Formic Acid
Start with 30% B, increase to 90% B over 15
Gradient minutes, hold for 5 minutes, then return to initial
conditions.
Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature 30°C

Detection Wavelength

Scan for optimal wavelength (e.g., 210-400 nm);

a starting point could be 254 nm.

Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity, making it ideal for complex matrices and

low-level quantification.

Instrumentation:

o LC-MS/MS system with an electrospray ionization (ESI) source

LC Conditions:

o Utilize the same column and mobile phase as the HPLC-UV method, but a lower flow rate

(e.g., 0.4-0.6 mL/min) may be optimal for MS interfacing.

MS/MS Conditions:
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Parameter Recommended Condition
lonization Mode Positive Electrospray lonization (ESI+)
Precursor lon (Q1) [M+H]* =410.2 m/z

To be determined by infusion of a standard

solution and performing a product ion scan.
Product lons (Q3) Potential fragments could arise from the loss of

the acetyl group or cleavage of the piperazine

ring.

To be optimized for the specific instrument and

Collision Energy N iti
ransitions.

Experimental Workflows (Graphviz)

Standard Preparation Workflow

Weigh Verrucofortine Standard

:

Dissolve in Volumetric Flask

:

Create Primary Stock Solution (1 mg/mL)

:

Perform Serial Dilutions

:

Prepare Working Standards
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Click to download full resolution via product page

Caption: Workflow for preparing verrucofortine analytical standards.

Analytical Quantification Workflow

Prepare Sample and Standards

:

Inject into HPLC or LC-MS/MS

:

Chromatographic Separation

:

Detection (UV or MS/MS)

:

Data Acquisition and Processing

:

Quantification using Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the analytical quantification of verrucofortine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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